Cas no 2167518-30-9 (2-Fluoro-N,5-dimethylnicotinamide)

• Product Name: 2-Fluoro-N,5-dimethylnicotinamide
• CAS No: 2167518-30-9
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• MDL: MFCD30497180
• CID: 5074714
• Update Time: 2026-03-01

2-Fluoro-N,5-dimethylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N,5-dimethylnicotinamide

• MDL： MFCD30497180
• Inchi： 1S/C8H9FN2O/c1-5-3-6(8(12)10-2)7(9)11-4-5/h3-4H,1-2H3,(H,10,12)
• InChI Key： MUIGUTHZGRUQFW-UHFFFAOYSA-N
• SMILES： FC1C(C(NC)=O)=CC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 42

Additional information on 2-Fluoro-N,5-dimethylnicotinamide

Comprehensive Overview of 2-Fluoro-N,5-dimethylnicotinamide (CAS No. 2167518-30-9): Properties, Applications, and Industry Insights

2-Fluoro-N,5-dimethylnicotinamide (CAS No. 2167518-30-9) is a fluorinated derivative of nicotinamide, garnering significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula and precise weight make it a valuable intermediate in synthesizing bioactive molecules. Its fluoro-substituted pyridine ring enhances metabolic stability, a critical factor in drug design, aligning with current trends favoring fluorinated building blocks in medicinal chemistry.

Recent studies highlight the growing demand for halogenated heterocycles, particularly fluorinated nicotinamide analogs, driven by their applications in kinase inhibitor development and crop protection agents. The methyl groups at the N and 5 positions of 2-Fluoro-N,5-dimethylnicotinamide contribute to improved lipophilicity, addressing solubility challenges—a frequent search query among researchers optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion).

From a synthetic perspective, CAS 2167518-30-9 serves as a versatile scaffold for cross-coupling reactions, a topic trending in organic chemistry forums. Its compatibility with palladium-catalyzed transformations enables rapid diversification, meeting industry needs for high-throughput screening libraries. Analytical data (e.g., HPLC purity, NMR spectra) are often requested by procurement specialists, reflecting its role in quality-controlled production pipelines.

Environmental and regulatory considerations position 2-Fluoro-N,5-dimethylnicotinamide as a sustainable alternative to heavier halogenated compounds. This aligns with green chemistry initiatives—a hot topic in 2024—as fluorine's small atomic radius minimizes ecological impact while maintaining efficacy. Patent analyses reveal its incorporation in next-generation fungicides, responding to agricultural sector demands for low-residue formulations.

Supply chain dynamics for CAS 2167518-30-9 reflect broader market shifts toward just-in-time manufacturing. Suppliers emphasize batch-to-batch consistency and regulatory documentation, addressing frequent purchaser inquiries about REACH compliance and technical datasheets. Storage recommendations typically highlight stability under inert atmospheres—a detail crucial for logistics planners.

Emerging applications in PET radiotracer development leverage the fluorine-18 isotope, connecting this compound to diagnostic imaging advancements. Such interdisciplinary uses underscore its relevance in answering search trends like "fluorine in radiopharmaceuticals" or "nicotinamide derivatives in oncology." Researchers also explore its potential in metal-organic frameworks (MOFs) for catalytic systems.

In conclusion, 2-Fluoro-N,5-dimethylnicotinamide exemplifies the convergence of structural ingenuity and practical utility. Its multifaceted roles—from drug discovery to material science—ensure sustained interest, while its synthetic accessibility meets industrial scalability requirements. Continuous innovation around this scaffold will likely yield further breakthroughs across chemical disciplines.